Cas no 741736-95-8 (3-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine hydrochloride)

• Product Name: 3-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine hydrochloride
• CAS No: 741736-95-8
• MF: C₉H₁₀ClF₃N₂
• MW: 238.637311458588
• MDL: MFCD13151972
• CID: 835562
• PubChem ID: 60146014
• Update Time: 2025-05-20

3-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine hydrochloride
• 3-(trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine dihydrochloride
• 3-(trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine, hydrochloride salt
• 3-trifluoromethyl-5,6,7,8-tetrahydro-[1,6]naphthyridine monohydrochloride
• AGN-PC-0DACUT
• PubChem20418
• RP09374
• SureCN1119771
• 3-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine--hydrogen chloride (1/1)
• 741736-95-8
• DTXSID70733752
• AKOS015924610
• 3-(TRIFLUOROMETHYL)-5,6,7,8-TETRAHYDRO-1,6-NAPHTHYRIDINE HCL
• J-511019
• FT-0685841
• 3-(trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine;hydrochloride
• SCHEMBL1119771
• 3-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridinehydrochloride
• DB-356548

• MDL： MFCD13151972
• Inchi： 1S/C9H9F3N2.ClH/c10-9(11,12)7-3-6-4-13-2-1-8(6)14-5-7;/h3,5,13H,1-2,4H2;1H
• InChI Key： ZQQMJDLXEVJTAN-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=NC2=C(C=1)CNCC2)(F)F

Computed Properties

• Exact Mass: 238.0484605g/mol
• Monoisotopic Mass: 238.0484605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 3-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine hydrochloride

Introduction to 3-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine hydrochloride (CAS No. 741736-95-8)

3-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine hydrochloride, identified by the chemical abstracts service number 741736-95-8, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the naphthyridine class of heterocyclic aromatic molecules, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural motif of this molecule incorporates a trifluoromethyl group at the 3-position of the naphthyridine core, which is a well-known pharmacophore that enhances metabolic stability and binding affinity in many therapeutic agents.

The trifluoromethyl group is particularly noteworthy in medicinal chemistry as it can modulate the electronic properties of adjacent functional groups, thereby influencing the compound's interactions with biological targets. In the case of 3-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine hydrochloride, this substitution pattern contributes to its potential utility in the design of novel pharmacological entities. The tetrahydropyridine ring system provides additional conformational flexibility, which may be exploited to optimize receptor binding and reduce off-target effects.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of how structural modifications, such as the introduction of fluorinated substituents, affect biological activity. Studies have demonstrated that compounds featuring trifluoromethyl groups often exhibit improved pharmacokinetic profiles due to their enhanced lipophilicity and resistance to metabolic degradation. This has spurred interest in developing derivatives of 3-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine hydrochloride for applications in areas such as oncology and anti-inflammatory therapy.

The hydrochloride salt form of this compound ensures improved solubility and stability under physiological conditions, making it a promising candidate for further investigation in preclinical studies. Researchers have been particularly intrigued by its potential as a scaffold for kinase inhibitors or other enzyme-targeted therapies. The naphthyridine scaffold is known to interact effectively with proteins due to its ability to adopt multiple hydrogen bonding patterns and π-stacking interactions.

In light of recent publications, compounds analogous to 3-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine hydrochloride have shown promise in modulating pathways associated with neurodegenerative diseases. The presence of the trifluoromethyl group may enhance binding affinity to specific neurotransmitter receptors or enzymes implicated in conditions such as Alzheimer's disease or Parkinson's disease. Ongoing research aims to elucidate the precise mechanisms through which this compound exerts its effects at a molecular level.

The synthesis of 3-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine hydrochloride involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to access complex derivatives with enhanced biological activity. These approaches align with contemporary trends in pharmaceutical synthesis aimed at improving efficiency and sustainability.

From a regulatory perspective, compounds like 3-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine hydrochloride must undergo rigorous evaluation to ensure safety and efficacy before entering clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing knowledge about its potential applications. The integration of high-throughput screening technologies has accelerated the discovery process by enabling rapid testing of large libraries of compounds for target engagement.

The future prospects for 3-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine hydrochloride are bright given its structural features and demonstrated biological relevance. Further exploration into its pharmacological properties may uncover novel therapeutic interventions across multiple disease indications. As research continues to evolve，this compound will likely remain at the forefront of medicinal chemistry investigations due to its versatility and potential for innovation.